4-methyl-N-[sulfanylidene-(1,2,4-triazol-4-ylamino)methyl]benzamide

• Molecular Formula: C11H11N5OS
• Molecular Weight: 261.31 g/mol
• IUPAC Name: 4-methyl-N-(1,2,4-triazol-4-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C11H11N5OS/c1-8-2-4-9(5-3-8)10(17)14-11(18)15-16-6-12-13-7-16/h2-7H,1H3,(H2,14,15,17,18)
• InChI Key: QIANOMNQLLDDLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NN2C=NN=C2

Description

4-methyl-N-[sulfanylidene-(1,2,4-triazol-4-ylamino)methyl]benzamide is a member of benzoic acids.

Scientific Research Applications

Synthesis and Structure

• The compound has been synthesized and analyzed for its crystal structure and molecular interactions. For example, a study by Chinthal et al. (2020) explored closely related benzamides that crystallized as ethanol monosolvates, forming centrosymmetric four-molecule aggregates through hydrogen bonds (Chayanna Harish Chinthal, H. Yathirajan, Anish Kumar Kadambar, B. Kalluraya, S. Foro, C. Glidewell, 2020).

Biological Activities

• Some derivatives of this compound have been synthesized and evaluated for antimicrobial activities. For instance, Mange et al. (2013) synthesized a series of Schiff bases from related benzamides, which showed notable antibacterial and antifungal activities (Yatin J. Mange, A. Isloor, Shridhar Malladi, S. Isloor, H. Fun, 2013).

Green Chemistry Applications

• In the context of green chemistry, V. Horishny and V. Matiychuk (2020) synthesized similar benzamides in water, emphasizing the environmental benefits and high yields of the process (V. Horishny, V. Matiychuk, 2020).

Structural Analysis and Antioxidant Activity

• Structural analysis and biological studies, including antioxidant and antibacterial activities, have been conducted on derivatives of this compound. Karanth et al. (2019) synthesized 1,3,4-oxadiazole-2-thiones derivatives and evaluated their in vitro biological activities, showing good antibacterial and antioxidant properties (Subbulakshmi N. Karanth, B. Narayana, B. Sarojini, S. M. Kumar, K. Byrappa, 2019).

Chemical Reactions and Complex Formation

• Research by Adhami et al. (2012) focused on the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea and the formation of Ni and Pd complexes with this compound, shedding light on its potential in coordination chemistry (F. Adhami, Nasim Nabilzadeh, F. Emmerling, M. Ghiasi, M. Heravi, 2012).

Antitubercular Activity

• Dighe et al. (2012) synthesized derivatives involving this compound and evaluated them for anti-tubercular activity, highlighting its potential in treating tuberculosis (P. Dighe, V. Mahajan, M. Maste, A. Bhat, 2012).

Histone Deacetylase Inhibition

• Zhou et al. (2008) described the synthesis and biological evaluation of a similar compound, emphasizing its role as a histone deacetylase inhibitor with potential applications in cancer treatment (Nancy Z. Zhou, O. Moradei, S. Raeppel, S. Leit, S. Fréchette, F. Gaudette, I. Paquin, N. Bernstein, G. Bouchain, A. Vaisburg, Zhiyun Jin, Jeff Gillespie, James Wang, M. Fournel, P. T. Yan, M. Trachy-Bourget, A. Kalita, Ai-hua Lu, J. Rahil, A. Macleod, Zuomei Li, J. Besterman, D. Delorme, 2008).